Cas no 2287315-93-7 (Methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine)

• Product Name: Methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine
• CAS No: 2287315-93-7
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5976494
• PubChem ID: 137474889
• Update Time: 2025-10-25

Methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-6760487
• methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine
• N-methyl-1-(3-propyl-1-bicyclo[1.1.1]pentanyl)methanamine
• SCHEMBL20715854
• 2287315-93-7
• Methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine

• Inchi： 1S/C10H19N/c1-3-4-9-5-10(6-9,7-9)8-11-2/h11H,3-8H2,1-2H3
• InChI Key： LWALWWNULBAXMA-UHFFFAOYSA-N
• SMILES： N(C)CC12CC(CCC)(C1)C2

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on Methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine

Comprehensive Overview of Methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine (CAS No. 2287315-93-7)

Methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine (CAS No. 2287315-93-7) is a structurally unique organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The compound features a bicyclo[1.1.1]pentane core, a motif known for its high strain and compact geometry, which makes it an attractive building block for drug discovery. The presence of a propyl substituent and a methylamine functional group further enhances its versatility in synthetic chemistry.

In the context of modern drug development, Methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine is often explored as a bioisostere for traditional aromatic rings. This is particularly relevant given the growing demand for 3D-shaped drug molecules, which are believed to improve binding affinity and selectivity toward biological targets. Researchers are increasingly focusing on strain-release chemistry to unlock new therapeutic possibilities, and this compound fits perfectly into that narrative.

The synthesis of Methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine involves advanced organic transformations, including cross-coupling reactions and ring-strain manipulation. Its CAS No. 2287315-93-7 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers. The compound’s lipophilicity and steric profile are also subjects of interest, as these properties influence its pharmacokinetic behavior.

From a materials science perspective, the bicyclo[1.1.1]pentane scaffold in Methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine offers intriguing possibilities for designing high-performance polymers and nanomaterials. Its rigid structure can impart exceptional thermal stability and mechanical strength to composite materials, making it a candidate for next-generation coatings and adhesives.

Recent trends in AI-driven drug discovery have also highlighted the importance of compounds like Methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine. Machine learning models are being trained to predict the bioactivity of such strained molecules, accelerating the identification of novel drug candidates. This aligns with the broader industry shift toward computational chemistry and high-throughput screening.

Environmental and regulatory considerations are equally critical when discussing Methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine. While the compound is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles to minimize waste and energy consumption. This resonates with the global push for sustainable chemical manufacturing.

In summary, Methyl({3-propylbicyclo[1.1.1]pentan-1-yl}methyl)amine (CAS No. 2287315-93-7) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic modalities and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of multiple industries.